Cas no 71712-70-4 (Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-nitro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-nitro-
• CAS No: 71712-70-4
• MF: C₁₂H₄Cl₃NO₄
• MW: 332.523460388184
• CID: 571198
• PubChem ID: 51385
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-nitro-
• 2-nitro-3,7,8-trichlorodibenzo-4-dioxin
• 2,3,7-TRICHLORO-8-NITROOXANTHRENE
• CCRIS 2667
• CHEMBL166607
• DTXSID40992319
• Oprea1_690515
• AKOS037447734
• 71712-70-4
• 8-Nitro-2,3,7-trichlorodibenzo-p-dioxin
• SCHEMBL10688958
• 2,3,7-TRICHLORO-8-NITRODIBENZO[B,E][1,4]DIOXINE
• DIBENZO-p-DIOXIN, 8-NITRO-2,3,7-TRICHLORO-
• 2,3,7-trichloro-8-nitrodibenzo-p-dioxin

• Inchi： 1S/C12H4Cl3NO4/c13-5-1-9-10(2-6(5)14)20-12-4-8(16(17)18)7(15)3-11(12)19-9/h1-4H
• InChI Key： GOPUMYRJSKUMAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.92072
• Monoisotopic Mass: 330.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 64.3A^2

Experimental Properties

• Density: 1.697
• Boiling Point: 460.5°C at 760 mmHg
• Flash Point: 232.3°C
• Refractive Index: 1.675
• PSA: 61.6